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Abstract

This technical guide provides an in-depth analysis of the compound registered under CAS
number 169280-56-2, identified as 4-Amino-N-[(2R,3S)-3-amino-2-hydroxy-4-phenylbutyl]-N-
isobutylbenzenesulfonamide. This molecule is a critical intermediate and primary impurity in the
synthesis of Darunavir, a potent protease inhibitor used in the treatment of HIV/AIDS. This
document is intended for researchers, analytical scientists, and drug development
professionals, offering a comprehensive overview of its physicochemical properties, its pivotal
role in the synthesis of Darunavir, and robust methodologies for its analytical verification. We
will detail the causality behind experimental choices for chromatographic and spectroscopic
identification, providing self-validating protocols essential for quality control and regulatory
compliance in pharmaceutical development.

Introduction and Significance

The compound 4-Amino-N-[(2R,3S)-3-amino-2-hydroxy-4-phenylbutyl]-N-
isobutylbenzenesulfonamide (henceforth referred to as the "diamino intermediate™) is a chiral
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organic molecule of significant interest in pharmaceutical manufacturing.[1][2][3] Its primary
importance stems from its role as the penultimate precursor in the synthesis of Darunavir, a
second-generation HIV protease inhibitor.[4][5] The presence and purity of this intermediate are
critical determinants of the final active pharmaceutical ingredient's (API) quality and safety
profile. Unreacted diamino intermediate or its related byproducts can constitute impurities in the
final drug product, necessitating precise and accurate analytical methods for their detection
and quantification.[1] Understanding the verification of this specific molecule is, therefore, a
crucial aspect of quality assurance in the production of antiretroviral therapies.

Physicochemical and Structural Data

The foundational step in any verification process is the characterization of the molecule's
fundamental properties. The diamino intermediate is a white to off-white solid with defined
stereochemistry that is essential for its subsequent conversion to Darunavir.[6]

Property Value Source(s)

CAS Number 169280-56-2 [5][6]

4-Amino-N-[(2R,3S)-3-amino-
IUPAC Name 2-hydroxy-4-phenylbutyl]-N- [1112]

isobutylbenzenesulfonamide

Darunavir Impurity A;
Synonyms o ) [2]
Darunavir Diamino Impurity

Molecular Formula C20H20N303S [5][6]
Molecular Weight 391.53 g/mol [51[6]
Appearance White to Off-White Solid [1][6]
Melting Point 136-139°C [6]

N Slightly soluble in Chloroform,
Solubility [6]
DMSO, and Methanol

2-8°C, Hygroscopic, Under
Storage _ [1][2]
inert atmosphere
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Role in Darunavir Synthesis and Mechanism of
Action

The diamino intermediate is not a therapeutic agent itself but is the immediate precursor to
one. Its molecular framework contains the core structure that, upon reaction with a specific
coupling agent, yields Darunavir. The primary amine on the phenylbutyl chain is the site of this

final reaction.
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Figure 1: Synthetic pathway highlighting the central role of CAS 169280-56-2.
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The resulting drug, Darunavir, functions by potently inhibiting the HIV-1 protease enzyme.[7]
This viral enzyme is essential for cleaving Gag and Gag-Pol polyproteins into functional
proteins required for the maturation of infectious virions. Darunavir is designed to fit snugly into
the protease's active site, forming robust hydrogen bonds with the conserved main-chain atoms
of key aspartate residues (Asp29 and Asp30).[7] This interaction blocks the enzyme's catalytic
activity, preventing viral maturation and replication.
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Figure 2: Mechanism of Action of Darunauvir, the final product synthesized from the diamino
intermediate.
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Analytical Identification and Verification Workflow

Confirming the identity and purity of the diamino intermediate is a multi-step process that relies
on the orthogonal application of chromatographic and spectroscopic techniques. This self-
validating system ensures that the material meets stringent quality standards before
proceeding to the final synthesis step.
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Figure 3: Comprehensive analytical workflow for the verification of CAS 169280-56-2.

Chromatographic Verification: HPLC-UV

High-Performance Liquid Chromatography (HPLC) is the cornerstone for assessing the purity
of the diamino intermediate. The choice of a reverse-phase (RP) method is logical due to the
compound's moderately polar nature. A C18 column provides the necessary hydrophobic
interaction to retain the analyte, while a polar mobile phase allows for its controlled elution.
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Expert Insight: The use of a buffered mobile phase (e.g., with ammonium acetate or phosphate
buffer) is critical. The two amino groups on the molecule have pKa values that make their
charge state pH-dependent. Buffering the mobile phase ensures consistent protonation of the
analytes, leading to reproducible retention times and sharp, symmetrical peak shapes, which
are essential for accurate quantification.

Step-by-Step Protocol: Reverse-Phase HPLC Method

e Instrumentation: A standard HPLC system equipped with a UV-Vis detector.

e Column: Zorbax SB-C8, 250 x 4.6mm, 5um, or equivalent reverse-phase column.[8]
» Mobile Phase Preparation:

o Phase A: Prepare a pH 4.0 buffer (e.g., 20mM Ammonium Acetate adjusted with acetic
acid).

o Phase B: Acetonitrile (ACN).

o The method often employs a gradient elution to effectively separate the main compound
from both more polar and less polar impurities.[8]

o Chromatographic Conditions:
o Flow Rate: 1.0 mL/min.[8]
o Injection Volume: 10 pL.

o Column Temperature: 35°C. Maintaining a constant column temperature is crucial for
retention time stability.

o Detection Wavelength: 265 nm. This wavelength provides good sensitivity for the aromatic
sulfonamide chromophore.

e Sample Preparation:

o Accurately weigh ~10 mg of the diamino intermediate reference standard and sample into
separate 100 mL volumetric flasks.
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o Dissolve and dilute to volume with a diluent such as Acetonitrile/Water (50:50 v/v).[9]

o System Suitability (Self-Validation):
o Before analysis, perform five replicate injections of the reference standard solution.
o The Relative Standard Deviation (RSD) for the peak area must be < 2.0%.
o The tailing factor for the main peak should be between 0.8 and 1.5.

o These checks confirm that the system is operating with sufficient precision and that the
peak shape is adequate for accurate integration.

e Analysis & Calculation:
o Inject the sample solution.

o Calculate the purity by area percent, comparing the main peak area to the total area of all
peaks.

Mass Verification: LC-MS/MS

To unequivocally confirm the identity of the compound, HPLC is coupled with mass
spectrometry (LC-MS). This provides molecular weight information that is highly specific.

Expert Insight: Electrospray lonization (ESI) in positive mode is the preferred technique for this
molecule. The two basic amino groups are readily protonated under typical ESI conditions,
leading to a strong signal for the protonated molecular ion [M+H]*. Tandem MS (MS/MS) can
be used to fragment this ion, creating a characteristic fragmentation pattern that serves as a
molecular fingerprint, further confirming the structure.

Protocol: LC-MS/MS Confirmation

e Instrumentation: HPLC system coupled to a tandem quadrupole or Q-TOF mass
spectrometer with an ESI source.

o LC Conditions: Utilize a rapid UPLC method with a mobile phase compatible with MS (e.g.,
using volatile buffers like ammonium formate instead of non-volatile phosphates).[10][11] A
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typical mobile phase would be a gradient of water with 0.1% formic acid and acetonitrile with
0.1% formic acid.[12][13]

e MS Conditions (Positive ESI Mode):
o Scan Range: m/z 100-500.
o Capillary Voltage: ~3.5-5 kV.[10][14]
o Source Temperature: ~140-150°C.[14]
o Expected lon: The primary ion to monitor is the [M+H]* at m/z = 392.5.

» Validation Check: The observed mass of the main peak eluting from the LC must correspond
to the theoretical mass of the protonated diamino intermediate (C20H30N303S*) within a
narrow mass tolerance (typically < 5 ppm for high-resolution MS).

Structural Elucidation: NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy provides the definitive confirmation of the
molecular structure. While HPLC confirms purity and MS confirms molecular weight, NMR
verifies the precise arrangement of atoms and the crucial stereochemistry.[15]

Expert Insight: For a molecule of this complexity, both *H NMR and 3C NMR are required. *H
NMR will confirm the presence of all proton environments—from the isobutyl group and the
aromatic ring protons to the specific chiral protons on the phenylbutyl backbone. 2D NMR
techniques like COSY can establish proton-proton connectivities, while HSQC/HMBC can link
protons to their respective carbons, allowing for unambiguous assignment of the entire
molecular skeleton. The use of a deuterated solvent like DMSO-de is appropriate given the
compound's solubility.[6]

Conceptual Protocol: NMR Structural Verification

o Sample Preparation: Dissolve 5-10 mg of the sample in ~0.7 mL of a suitable deuterated
solvent (e.g., DMSO-ds) in an NMR tube.

e 'H NMR Acquisition:
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o Acquire a standard proton spectrum on a 400 MHz or higher spectrometer.[16]

o Expected Signals: Look for characteristic signals corresponding to:

Aromatic protons on the aminobenzene ring.

Protons of the phenyl group on the butyl chain.

Distinct signals for the chiral methine protons (-CH(OH)- and -CH(NH32)-).

Signals for the isobutyl group (CH, CHz, and two CHs).

Exchangeable protons from the -OH, -NHz, and sulfonamide groups.

e 13C NMR Acquisition:
o Acquire a proton-decoupled carbon spectrum.

o Expected Signals: Verify the presence of the expected number of carbon signals, including
those in the aromatic region and the aliphatic region.

e Structural Confirmation:

o Compare the acquired spectra against a fully characterized reference standard or with
predicted spectra.

o The chemical shifts, coupling constants, and integrations must align with the known
structure of 4-Amino-N-[(2R,3S)-3-amino-2-hydroxy-4-phenylbutyl]-N-
isobutylbenzenesulfonamide. Any significant deviation could indicate an incorrect isomer
or the presence of a co-eluting impurity.

Conclusion

The robust identification and verification of CAS 169280-56-2 are paramount to ensuring the
quality and safety of the final Darunavir API. As a critical intermediate, its purity directly impacts
the impurity profile of the drug product. The analytical workflow presented in this guide—a
synergistic combination of HPLC for purity, LC-MS for mass confirmation, and NMR for
definitive structural elucidation—establishes a self-validating system rooted in sound scientific
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principles. By understanding not just the steps of these protocols but the chemical causality
behind them, researchers and quality control professionals can confidently ensure that this key
building block meets the stringent requirements of pharmaceutical manufacturing.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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